Cas no 1211157-95-7 (2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide)

• Product Name: 2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide
• CAS No: 1211157-95-7
• MF: C₁₈H₂₀N₂O₃
• MW: 312.363004684448
• CID: 6192496
• PubChem ID: 32250096
• Update Time: 2025-06-12

2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide
• AKOS024521388
• VU0522955-1
• F5833-6644
• 2,5-dimethyl-N-(3-(2-oxopiperidin-1-yl)phenyl)furan-3-carboxamide
• 1211157-95-7
• 2,5-dimethyl-N-[3-(2-oxopiperidin-1-yl)phenyl]furan-3-carboxamide

• Inchi： 1S/C18H20N2O3/c1-12-10-16(13(2)23-12)18(22)19-14-6-5-7-15(11-14)20-9-4-3-8-17(20)21/h5-7,10-11H,3-4,8-9H2,1-2H3,(H,19,22)
• InChI Key： YBMFYNRRSXYDQY-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC=C(C=1)NC(C1C=C(C)OC=1C)=O

Computed Properties

• Exact Mass: 312.14739250g/mol
• Monoisotopic Mass: 312.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide

Professional Introduction to Compound with CAS No 1211157-95-7 and Product Name: 2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide

The compound with CAS No 1211157-95-7 and the product name 2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a furan core substituted with dimethyl groups and an N-(2-oxopiperidin-1-yl) moiety, suggests a high degree of complexity and specificity that may contribute to its biological activity.

Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The furan ring, in particular, is a privileged scaffold that has been extensively explored for its ability to modulate various biological pathways. The presence of the 2,5-dimethyl substituents in the phenyl ring enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the N-(2-oxopiperidin-1-yl) group introduces a polar moiety that can interact with biological targets, potentially increasing the compound's binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases. Current research indicates that it may exhibit inhibitory activity against specific enzymes or receptors involved in inflammatory responses, neurodegenerative disorders, and cancer. The phenylfuran core has been shown to possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. Furthermore, preliminary studies suggest that it may have neuroprotective effects by scavenging reactive oxygen species and reducing oxidative stress in neuronal cells.

The synthesis of 2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. The use of these methodologies not only enhances the synthetic route but also allows for modifications that can fine-tune the pharmacological properties of the compound.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial assays have shown that it can inhibit the activity of enzymes such as COX-2 and LOX, which are implicated in pain and inflammation. Moreover, its interaction with specific protein targets has been investigated using computational modeling techniques. These studies have provided insights into the binding mechanism and have identified key residues that contribute to its efficacy.

The potential therapeutic applications of this compound are further supported by its favorable pharmacokinetic profile. Preclinical studies indicate that it exhibits good oral bioavailability, moderate solubility in water, and a reasonable half-life in vivo. These characteristics make it a promising candidate for further development into a therapeutic agent. Additionally, its chemical stability under various conditions ensures that it can be formulated into stable dosage forms suitable for clinical use.

As research progresses, additional derivatives of this compound are being synthesized to explore new pharmacological profiles and enhance therapeutic efficacy. By modifying substituents on the furan ring or introducing new functional groups, chemists aim to optimize drug-like properties such as metabolic stability, permeability across biological membranes, and target specificity. These efforts are part of a broader trend in drug discovery where structure-based design plays a crucial role in developing next-generation therapeutics.

The integration of computational chemistry tools has significantly accelerated the discovery process for compounds like 2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide. Molecular docking simulations have been used to predict binding affinities and identify potential lead compounds for further optimization. These virtual screening methods have reduced the time and cost associated with traditional high-throughput screening while improving the success rate of identifying biologically active molecules.

Future clinical trials will be essential to validate the therapeutic potential of this compound in human populations. Phase I trials will focus on assessing safety profiles such as toxicity levels and side effects at different dosage regimens. Subsequent Phase II trials will evaluate efficacy by measuring clinical outcomes related to target diseases. If these trials yield positive results, larger-scale Phase III trials will be conducted to confirm benefits across diverse patient populations.

The development of novel pharmaceuticals is often hindered by challenges such as patent expirations leading to generic competition or high production costs limiting accessibility. However,2,5-dimethyl-N-3-(2-oxopiperidin-1-yl)phenylfuran-3-carboxamide offers several advantages that may mitigate these issues. Its unique chemical structure provides patentable protection against generic versions while its promising biological activity suggests significant market demand once approved for clinical use.

In conclusion,CAS No 1211157-95-7 represents an innovative compound with substantial potential in pharmaceutical applications due to its complex molecular architecture and favorable pharmacological properties,particularly highlighted by its product name: 2,5-dimethyl-N,3-(,2,oxopiperidin,1,1)-y]phenylfuran,3,-carboxamide*. Ongoing research efforts are expected to yield valuable insights into its therapeutic applications,while advancements in synthetic methodologies will enhance production efficiency.* This compound exemplifies how interdisciplinary approaches combining organic chemistry,computational biology*,and medicinal chemistry can lead to breakthroughs in drug discovery.* Its development underscores*the importance*of investing*in fundamental research*to address unmet medical needs.* As*studies*progress,*this*compound*holds*great*promise*for becoming*a significant addition*to modern medicine.*